Cas no 105800-71-3 (Pyrrolidine, 2-(1,3-dioxolan-2-yl)-)
Pyrrolidine, 2-(1,3-dioxolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2-(1,3-dioxolan-2-yl)-
- 105800-71-3
- 2-(1,3-Dioxolan-2-yl)pyrrolidine
- EN300-395945
-
- Inchi: 1S/C7H13NO2/c1-2-6(8-3-1)7-9-4-5-10-7/h6-8H,1-5H2
- InChI Key: GKMAKHPAAJRWRA-UHFFFAOYSA-N
- SMILES: O1CCOC1C1CCCN1
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
Pyrrolidine, 2-(1,3-dioxolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-395945-0.05g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-395945-0.1g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-395945-0.25g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-395945-0.5g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-395945-1.0g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-395945-2.5g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-395945-5.0g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 5.0g |
$2650.0 | 2023-03-02 | ||
| Enamine | EN300-395945-10.0g |
2-(1,3-dioxolan-2-yl)pyrrolidine |
105800-71-3 | 10.0g |
$3929.0 | 2023-03-02 |
Pyrrolidine, 2-(1,3-dioxolan-2-yl)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Pyrrolidine, 2-(1,3-dioxolan-2-yl)-
Pyrrolidine, 2-(1,3-dioxolan-2-yl)- (CAS No. 105800-71-3): A Comprehensive Overview in Modern Chemical Biology
Pyrrolidine, 2-(1,3-dioxolan-2-yl)-, identified by its Chemical Abstracts Service (CAS) number 105800-71-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the broader class of pyrrolidine derivatives, which are known for their versatility in pharmaceutical and agrochemical applications. The presence of a 1,3-dioxolan-2-yl moiety in its molecular structure imparts distinct reactivity and binding characteristics, making it a valuable scaffold for the development of novel bioactive molecules.
The structural motif of Pyrrolidine, 2-(1,3-dioxolan-2-yl)- consists of a five-membered nitrogen-containing ring fused with an oxygen-rich dioxolane group. This configuration creates a highly flexible framework that can interact with biological targets in diverse ways. The dioxolane ring, in particular, is known for its ability to undergo ring-opening reactions under specific conditions, which can be exploited for the synthesis of more complex molecules or for modulating the pharmacokinetic properties of derivatives.
In recent years, the investigation of Pyrrolidine, 2-(1,3-dioxolan-2-yl)- has been extended to explore its potential in drug discovery and molecular recognition. Its unique structural features have made it a promising candidate for designing ligands that can interact with enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.
One of the most compelling aspects of Pyrrolidine, 2-(1,3-dioxolan-2-yl)- is its ability to serve as a versatile building block for the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel compounds with enhanced binding affinity and selectivity. The dioxolane group provides a site for functionalization, allowing chemists to introduce various substituents that can fine-tune the biological activity of the final product. This flexibility has been particularly valuable in the design of molecules that target specific pathological processes.
The synthesis of Pyrrolidine, 2-(1,3-dioxolan-2-yl)- typically involves multi-step organic transformations that highlight the compound's synthetic accessibility. While the exact synthetic route can vary depending on the intended application, common strategies include cyclization reactions and nucleophilic substitutions that exploit the reactivity of the dioxolane ring. These synthetic methodologies have been optimized over time to ensure high yields and purity, making it feasible to produce sufficient quantities for both research and commercial purposes.
From a computational chemistry perspective, the molecular interactions between Pyrrolidine, 2-(1,3-dioxolan-2-yl)- and biological targets have been extensively studied using advanced modeling techniques. Molecular docking simulations have revealed that this compound can bind to proteins with high affinity through specific hydrogen bonding networks and hydrophobic interactions. These insights have guided the rational design of derivatives with improved pharmacological profiles.
The pharmacological evaluation of Pyrrolidine, 2-(1,3-dioxolan-2-yl)- derivatives has shown promising results in preclinical studies. Several compounds based on this scaffold have demonstrated efficacy in models of cancer cell proliferation and inflammation. The ability to modulate key signaling pathways without significant off-target effects makes this class of molecules attractive for therapeutic development. Furthermore, their structural features suggest potential applications in other areas such as neurodegenerative diseases and infectious disorders.
The future directions for research on Pyrrolidine, 2-(1,3-dioxolan-2-yl)- are multifaceted. Continued exploration of its synthetic chemistry will likely lead to the discovery of new derivatives with tailored properties. Additionally, interdisciplinary approaches combining experimental biology with computational modeling will further enhance our understanding of its mechanisms of action. As drug discovery efforts continue to evolve towards more targeted and personalized therapies, compounds like this one are poised to play a significant role in addressing unmet medical needs.
105800-71-3 (Pyrrolidine, 2-(1,3-dioxolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)